Cas no 18854-01-8 (Isoxathion Standard)

• Product Name: Isoxathion Standard
• CAS No: 18854-01-8
• MF: C₁₃H₁₆NO₄PS
• MW: 313.309203147888
• MDL: MFCD00210313
• CID: 151076
• PubChem ID: 329767171
• Update Time: 2025-10-28

Isoxathion Standard Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl O-(5-phenyl-3-isoxazolyl) ester
• Isoxathion
• diethoxy-[(5-phenyl-1,2-oxazol-3-yl)oxy]-sulfanylidene-λ⁵-phosphane
• EINECS 242-624-8
• Karphos
• O,O-diethyl O-(5-phenyl-1,2-oxazol-3-yl) phosphorothioate
• O,O-Diethyl O-(5-phenyl-3-isoxazolyl)phosphorothioate
• O,O-diethyl O-5-phenyl-1,2-oxazol-3-yl phosphorothioate
• O,O-diethyl O-5-phenylisoxazol-3-ylphosphorothioate
• SI-6711
• e-48
• Isoxathion 0.1
• ISOXATHION STANDARD
• Isoxathion Solution, 100ppm
• Isoxathion Solution, 1000ppm
• Phosphorothioic acid O,O-diethyl O-(5-phenyl-3-isoxazolyl) ester
• o,o-diethylo-(5-phenyl-3-isoxazolyl)phosphorothioate
• O,O-Diethyl O-(5-phenyl-3-isoxazolyl) phosphorothioate
• ISOXATHION [HSDB]
• IRA3YFG6CX
• diethoxy-[(5-phenyl-1,2-oxazol-3-yl)oxy]-sulfanylidene-lambda5-phosphane
• BIDD:ER0065
• AKOS005167093
• UNII-IRA3YFG6CX
• SCHEMBL26734
• o,o-diethyl-o-(5-phenyl-3-isoxazolyl)phosphorothioate
• BRN 1222135
• Isoxathion 10 microg/mL in Cyclohexane
• MFCD00210313
• HSDB 6692
• Isoxathion [ISO:BSI]
• ISOXATHION [ISO]
• DTXCID8022080
• CHEMBL3182191
• CHEBI:34801
• NCGC00255850-01
• HMS1786D21
• Q426373
• diethoxy-[(5-phenyl-1,2-oxazol-3-yl)oxy]-sulfanylidenephosphorane
• O,O-diethyl O-(5-phenylisoxazol-3-yl) thiophosphate
• SDMSCIWHRZJSRN-UHFFFAOYSA-
• Isoxathion, analytical standard
• Isoxathion [BSI:JMAF:ISO]
• CAS-18854-01-8
• Phosphorothioic acid, O,O-diethyl O-(5-phenyl-3-isoxazolyl) ester
• SDMSCIWHRZJSRN-UHFFFAOYSA-N
• Phosphorothioic acid, O,O-diethyl O-(5-phenyl-3-isoxazoyl)ester
• Tox21_302209
• Phosphorothioic acid, O,O-diethyl O-(5-phenyl-3-isoxazolyl) ester; 3-Isoxazolol, 5-phenyl-, O-ester with O,O-diethyl phosphorothioate (8CI); Isoxathion; Karphos
• NS00002507
• InChI=1/C13H16NO4PS/c1-3-15-19(20,16-4-2)18-13-10-12(17-14-13)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3
• O,O-diethyl O-5-phenylisoxazol-3-yl phosphorothioate
• DTXSID0042080
• O,O-Diethyl O-(3-(5-phenyl)-1,2-isoxazolyl)phosphorothionate
• 18854-01-8
• O,O-diethyl O-(5-phenyl-1,2-oxazol-3-yl) phosphorothionate
• Isoxathion Standard

• MDL： MFCD00210313
• Inchi： 1S/C13H16NO4PS/c1-3-15-19(20,16-4-2)18-13-10-12(17-14-13)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3
• InChI Key： SDMSCIWHRZJSRN-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OCC)OC1C=C(C2C=CC=CC=2)ON=1

Computed Properties

• Exact Mass: 313.05400
• Monoisotopic Mass: 313.053765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 85.8

Experimental Properties

• Color/Form: Uncertain
• Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <25 ºC
• Boiling Point: 160°C (rough estimate)
• Flash Point: 207.6±29.3 °C
• Refractive Index: 1.55
• Solubility: Insuluble (9.1E-3 g/L) (25 ºC),
• PSA: 95.62000
• LogP: 4.66850
• Solubility: Water solubility 1.9 mg/l (25 ° C)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Isoxathion Standard Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311-H410
• Warning Statement： P273-P280-P301+P310-P312-P501
• Hazardous Material transportation number：UN 3018
• WGK Germany：3
• Hazard Category Code： 24/25-50/53
• Safety Instruction： 28-36/37-45-60-61
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R24/25; R50/53
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates

Additional information on Isoxathion Standard

Isoxathion Standard (CAS No. 18854-01-8): An Essential Reference Compound for Analytical Chemistry

Isoxathion Standard (CAS No. 18854-01-8) is a vital reference compound used in analytical chemistry, particularly in the field of pesticide residue analysis. This compound, known for its high purity and stability, serves as a benchmark for quantifying and identifying isoxathion in various environmental and biological samples. The accurate determination of isoxathion levels is crucial for ensuring the safety and quality of agricultural products and the environment.

Isoxathion is a thiocarbamate insecticide that has been widely used in agriculture to control a variety of pests. Its chemical structure, characterized by a thiocarbamate functional group, makes it effective against insects while posing minimal risk to mammals when used correctly. However, the potential for residual contamination in crops and soil necessitates rigorous analytical methods to monitor its presence.

The CAS Number 18854-01-8 uniquely identifies isoxathion in scientific literature and regulatory databases. This number ensures that researchers and regulatory agencies can consistently refer to the same compound, facilitating accurate communication and data sharing. The use of a standardized CAS number is essential in maintaining the integrity of scientific research and regulatory compliance.

Isoxathion Standard is typically provided as a high-purity solution or solid, suitable for use in various analytical techniques such as gas chromatography (GC), liquid chromatography (LC), and tandem mass spectrometry (LC-MS/MS). These techniques are crucial for detecting and quantifying trace levels of isoxathion in complex matrices, such as food samples, soil, and water.

Recent advancements in analytical chemistry have led to the development of more sensitive and selective methods for detecting isoxathion residues. For instance, a study published in the Journal of Chromatography A described a novel LC-MS/MS method that achieved detection limits as low as 0.01 ng/mL. This method demonstrated excellent precision and accuracy, making it suitable for routine monitoring of isoxathion residues in food products.

The use of Isoxathion Standard in these advanced analytical methods ensures that the results obtained are reliable and reproducible. This reliability is critical for regulatory agencies that enforce maximum residue limits (MRLs) to protect consumer health. By using a well-characterized reference compound like Isoxathion Standard, laboratories can calibrate their instruments and validate their analytical procedures, ensuring that they meet the stringent requirements set by regulatory bodies.

In addition to its role in residue analysis, Isoxathion Standard is also valuable in research settings where the behavior and fate of isoxathion in the environment are studied. Environmental scientists use this standard to develop methods for monitoring isoxathion degradation products and to understand its impact on ecosystems. For example, a study published in the Environmental Science & Technology journal investigated the photodegradation pathways of isoxathion under different environmental conditions. The results provided insights into the mechanisms by which isoxathion breaks down in the environment, contributing to our understanding of its ecological impact.

The high purity of Isoxathion Standard ensures that it does not introduce any interfering substances into the analysis, which could otherwise lead to false positives or negatives. This purity is achieved through rigorous manufacturing processes that include multiple purification steps and quality control checks. The final product is typically supplied with a certificate of analysis (COA) that provides detailed information on its purity, stability, and recommended storage conditions.

In conclusion, Isoxathion Standard (CAS No. 18854-01-8) is an indispensable tool for analytical chemists working in pesticide residue analysis, environmental monitoring, and research. Its high purity and stability make it an ideal reference compound for calibrating instruments and validating analytical methods. By using this standard, scientists can ensure the accuracy and reliability of their results, contributing to the safety and quality of agricultural products and the environment.